Cas no 1538009-87-8 (5-(2-aminoethyl)-N,N-dimethyl-1,3-thiazol-2-amine)

• Product Name: 5-(2-aminoethyl)-N,N-dimethyl-1,3-thiazol-2-amine
• CAS No: 1538009-87-8
• MF: C₇H₁₃N₃S
• MW: 171.263219594955
• CID: 6005978
• PubChem ID: 82646998
• Update Time: 2025-06-11

5-(2-aminoethyl)-N,N-dimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-aminoethyl)-N,N-dimethyl-1,3-thiazol-2-amine
• EN300-1850769
• 1538009-87-8

• Inchi： 1S/C7H13N3S/c1-10(2)7-9-5-6(11-7)3-4-8/h5H,3-4,8H2,1-2H3
• InChI Key： SBSUJVPLEACMIS-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CCN)N(C)C

Computed Properties

• Exact Mass: 171.08301860g/mol
• Monoisotopic Mass: 171.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 5-(2-aminoethyl)-N,N-dimethyl-1,3-thiazol-2-amine

Introduction to 5-(2-aminoethyl)-N,N-dimethyl-1,3-thiazol-2-amine (CAS No. 1538009-87-8)

5-(2-aminoethyl)-N,N-dimethyl-1,3-thiazol-2-amine is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug development and biochemical research. This compound, identified by its CAS number 1538009-87-8, has garnered attention due to its unique structural properties and potential therapeutic benefits. The molecular structure of this compound consists of a thiazole ring substituted with an aminoethyl group and dimethylamino groups, which contribute to its reactivity and functionality.

The thiazole core is a crucial component in many bioactive molecules, often found in antibiotics, antifungals, and anti-inflammatory agents. The presence of the aminoethyl group enhances the compound's solubility and binding affinity to biological targets, making it a valuable scaffold for drug design. Furthermore, the dimethylamino groups contribute to the compound's basicity, which can be exploited in various pharmacological interactions.

Recent research has highlighted the potential of 5-(2-aminoethyl)-N,N-dimethyl-1,3-thiazol-2-amine in developing novel therapeutic agents. Studies have demonstrated its efficacy in modulating enzyme activity and interacting with specific protein targets. For instance, researchers have explored its role in inhibiting kinases and other enzymes involved in cellular signaling pathways. These pathways are often dysregulated in diseases such as cancer, making this compound a promising candidate for further investigation.

In addition to its pharmacological applications, 5-(2-aminoethyl)-N,N-dimethyl-1,3-thiazol-2-amine has shown promise in biochemical research. Its unique structure allows it to serve as a building block for more complex molecules, facilitating the synthesis of novel compounds with tailored properties. This flexibility makes it an indispensable tool for chemists and pharmacologists working on drug discovery programs.

The synthesis of 5-(2-aminoethyl)-N,N-dimethyl-1,3-thiazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the condensation of appropriate precursors to form the thiazole ring, followed by functionalization with the aminoethyl and dimethylamino groups. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to ensure high yields and purity.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. Current research is focusing on its ability to interact with biological targets in ways that could lead to new treatments for chronic diseases. For example, studies have indicated that it may have neuroprotective properties, making it a candidate for therapies targeting neurodegenerative disorders like Alzheimer's disease.

The chemical properties of 5-(2-aminoethyl)-N,N-dimethyl-1,3-thiazol-2-amine also make it suitable for use in diagnostic applications. Its ability to bind selectively to certain biomolecules allows it to be used as a probe or marker in biochemical assays. This capability is particularly valuable in early disease detection and monitoring treatment efficacy.

As our understanding of biological systems continues to evolve, the demand for specialized compounds like 5-(2-aminoethyl)-N,N-dimethyl-1,3-thiazol-2-amine is expected to grow. The integration of computational chemistry and artificial intelligence has further accelerated the discovery and optimization of such molecules. These advancements are likely to lead to more efficient synthesis methods and improved pharmacological profiles.

In conclusion, 5-(2-aminoethyl)-N,N-dimethyl-1,3-thiazol-2-amine (CAS No. 1538009-87-8) is a multifaceted compound with significant potential in pharmaceuticals and biochemical research. Its unique structure and functional properties make it a valuable asset in drug development efforts aimed at addressing various diseases. As research progresses, we can anticipate even more innovative applications emerging from this versatile molecule.